Cas no 2229118-79-8 (4-(1H-1,3-benzodiazol-2-yl)-1,1-difluorobutan-2-ol)

• Product Name: 4-(1H-1,3-benzodiazol-2-yl)-1,1-difluorobutan-2-ol
• CAS No: 2229118-79-8
• MF: C₁₁H₁₂F₂N₂O
• MW: 226.222589492798
• CID: 6284899
• PubChem ID: 165884448
• Update Time: 2025-10-28

4-(1H-1,3-benzodiazol-2-yl)-1,1-difluorobutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1H-1,3-benzodiazol-2-yl)-1,1-difluorobutan-2-ol
• 2229118-79-8
• EN300-1956262

• Inchi： 1S/C11H12F2N2O/c12-11(13)9(16)5-6-10-14-7-3-1-2-4-8(7)15-10/h1-4,9,11,16H,5-6H2,(H,14,15)
• InChI Key： FUNSJKPHNWFRTG-UHFFFAOYSA-N
• SMILES： FC(C(CCC1=NC2C=CC=CC=2N1)O)F

Computed Properties

• Exact Mass: 226.09176933g/mol
• Monoisotopic Mass: 226.09176933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.9Ų

Additional information on 4-(1H-1,3-benzodiazol-2-yl)-1,1-difluorobutan-2-ol

Introduction to 4-(1H-1,3-benzodiazol-2-yl)-1,1-difluorobutan-2-ol (CAS No. 2229118-79-8)

4-(1H-1,3-benzodiazol-2-yl)-1,1-difluorobutan-2-ol is a structurally intriguing compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. The compound belongs to the benzodiazole class, which is well-known for its role in the development of anxiolytic, sedative, and muscle relaxant drugs. The presence of a difluorobutyl moiety in its structure introduces additional complexity, potentially influencing its metabolic stability and bioavailability. This introduction aims to provide a comprehensive overview of the compound’s chemical properties, synthetic pathways, and its emerging applications in pharmaceutical research.

The molecular formula of 4-(1H-1,3-benzodiazol-2-yl)-1,1-difluorobutan-2-ol is C₁₀H₉F₂N₂O₂, reflecting its composition of carbon, hydrogen, fluorine, nitrogen, and oxygen atoms. The benzodiazole core is a well-studied scaffold in medicinal chemistry, characterized by a bicyclic structure consisting of a benzene ring fused with a diazepine ring. The substitution at the 2-position of the benzodiazole ring with a difluorobutyl group enhances the lipophilicity of the molecule, which is often a desirable trait for oral bioavailability.

The synthesis of 4-(1H-1,3-benzodiazol-2-yl)-1,1-difluorobutan-2-ol involves multi-step organic reactions that require precise control over reaction conditions. One possible synthetic route begins with the condensation of 2-aminoethylidene chloride with 1,3-diaminobenzene to form 7-amino-5-chloroquinazolinone. Subsequent nucleophilic substitution with trifluoroacetic acid yields 7-aminoquinazolinone derivatives. These intermediates are then coupled with 2-fluoroethyl bromide via nucleophilic aromatic substitution to introduce the difluorobutyl side chain. Finally, reduction and functional group manipulation lead to the desired product.

The introduction of fluorine atoms into the molecular structure is a common strategy in drug design due to their ability to modulate metabolic pathways and improve binding affinity. In the case of 4-(1H-1,3-benzodiazol-2-yl)-1,1-difluorobutan-2-ol, the difluorobutyl group may enhance its interaction with biological targets by increasing hydrophobicity and reducing susceptibility to enzymatic degradation. This property makes it particularly attractive for developing novel therapeutic agents with improved pharmacokinetic profiles.

Recent studies have highlighted the potential applications of benzodiazole derivatives in treating neurological disorders such as epilepsy and anxiety disorders. The structural analogs of 4-(1H-1,3-benzodiazol-2-yl)-1,1-difluorobutan-2-ol have been investigated for their ability to modulate GABA receptors, which are central to neuronal excitability regulation. Preliminary in vitro studies suggest that this compound may exhibit anxiolytic effects comparable to traditional benzodiazepines but with reduced side effects due to its modified side chain.

The impact of fluorine substitution on pharmacological activity has been extensively studied in recent years. Fluorinated compounds often exhibit enhanced binding affinity and metabolic stability compared to their non-fluorinated counterparts. For instance, fluoroquinolones and fluoroaromatics have been successfully utilized in various therapeutic areas due to these advantages. In the context of 4-(1H-1,3-benzodiazol-2-yl)-1,1-difluorobutan-2-ol, the presence of two fluorine atoms at the 1-position of the butyl group may contribute to increased lipophilicity and reduced susceptibility to cytochrome P450-mediated metabolism.

The potential therapeutic applications of this compound extend beyond anxiolytics and sedatives. Emerging research suggests that benzodiazole derivatives may also play a role in treating neurodegenerative diseases such as Alzheimer’s disease by inhibiting amyloid-beta aggregation. The unique structural features of 4-(1H-1,3-benzodiazol-2-ylyl)-difluorobutyl-substituted benzodiazole make it an interesting candidate for further investigation in this area.

In conclusion,4-(1H--13-Benzodiazol--22-Yl)--11-Difluorobut--22--alcohol (CAS No. 2229118--79--8) represents a promising scaffold for developing novel pharmaceutical agents with enhanced pharmacokinetic properties. Its synthesis involves well-established organic chemistry techniques but requires careful optimization to achieve high yields and purity. The potential applications in treating neurological disorders and other diseases underscore its significance as a research chemical in medicinal chemistry.